3-chloro-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-methylbenzenesulfonamide
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Description
3-chloro-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H20ClN3O2S2 and its molecular weight is 409.95. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Sulfonamide derivatives have been extensively studied for their anticancer properties. Research has shown that mixed-ligand copper(II)-sulfonamide complexes exhibit significant DNA binding, cleavage, and genotoxicity, alongside potent anticancer activity against various cellular models, including yeast and human tumor cells. These complexes induce cell death mainly through apoptosis, with certain complexes demonstrating enhanced efficiency (González-Álvarez et al., 2013). Furthermore, novel sulfonamide derivatives have been synthesized and evaluated for their in-vitro anticancer activity, showing promising results against human tumor liver cell lines, indicating their potential as therapeutic agents (Ghorab et al., 2015).
Antimicrobial Activity
Sulfonamide compounds have been identified with significant antibacterial and antifungal activities. A study synthesizing new pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties revealed compounds with remarkable antimicrobial efficacy against various bacterial strains and yeast-like fungi, showcasing the potential of sulfonamide derivatives in combating microbial infections (Hassan, 2013).
Antiviral Activity
The exploration of sulfonamide derivatives for antiviral applications has led to the synthesis of compounds exhibiting inhibitory activities against viral targets. For instance, novel sulfonamide derivatives have been tested for their anti-HIV and antifungal properties, indicating the versatility of these compounds in addressing various viral infections alongside their antimicrobial potential (Zareef et al., 2007).
Chemical Synthesis and Mechanistic Studies
Sulfonamide derivatives serve as key intermediates and functional groups in organic synthesis, offering pathways to various heterocyclic and complex molecules. Studies have focused on the synthesis techniques and mechanisms underlying the formation of sulfonamide compounds, contributing to the broader understanding of their chemical properties and applications in drug development and other areas (Murthy et al., 2018).
Properties
IUPAC Name |
3-chloro-N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN3O2S2/c1-12-15(19)6-4-8-17(12)26(23,24)20-9-10-22-14(3)18(13(2)21-22)16-7-5-11-25-16/h4-8,11,20H,9-10H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAZSCXDKRVJYGP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)S(=O)(=O)NCCN2C(=C(C(=N2)C)C3=CC=CS3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN3O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.